Cas no 928774-97-4 (2,4,5,6,7,8-HEXAHYDRO-6-(PHENYLMETHYL)- PYRAZOLO[3,4-D]AZEPINE)

2,4,5,6,7,8-HEXAHYDRO-6-(PHENYLMETHYL)- PYRAZOLO[3,4-D]AZEPINE structure
928774-97-4 structure
Product Name:2,4,5,6,7,8-HEXAHYDRO-6-(PHENYLMETHYL)- PYRAZOLO[3,4-D]AZEPINE
CAS No:928774-97-4
MF:C14H17N3
MW:227.304882764816
CID:999063
PubChem ID:57355945
Update Time:2025-04-20

2,4,5,6,7,8-HEXAHYDRO-6-(PHENYLMETHYL)- PYRAZOLO[3,4-D]AZEPINE Chemical and Physical Properties

Names and Identifiers

    • 2,4,5,6,7,8-HEXAHYDRO-6-(PHENYLMETHYL)- PYRAZOLO[3,4-D]AZEPINE
    • 6-benzyl-4,5,7,8-tetrahydro-1H-pyrazolo[3,4-d]azepine
    • PEJXGIXLNJDHNZ-UHFFFAOYSA-N
    • DTXSID30723351
    • SCHEMBL1171272
    • 6-benzyl-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine
    • 6-Benzyl-1,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine
    • 6-(Phenylmethyl)-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine
    • 928774-97-4
    • Inchi: 1S/C14H17N3/c1-2-4-12(5-3-1)11-17-8-6-13-10-15-16-14(13)7-9-17/h1-5,10H,6-9,11H2,(H,15,16)
    • InChI Key: PEJXGIXLNJDHNZ-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCC2C=NNC=2CC1

Computed Properties

  • Exact Mass: 227.142247555g/mol
  • Monoisotopic Mass: 227.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 31.9Ų

2,4,5,6,7,8-HEXAHYDRO-6-(PHENYLMETHYL)- PYRAZOLO[3,4-D]AZEPINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A049005836-5g
6-Benzyl-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine
928774-97-4 97%
5g
$4232.58 2023-08-31
Alichem
A049005836-10g
6-Benzyl-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine
928774-97-4 97%
10g
$6040.72 2023-08-31
Alichem
A049005836-25g
6-Benzyl-2,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine
928774-97-4 97%
25g
$10934.40 2023-08-31
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